Cas no 2137036-25-8 (1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 2137036-25-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5292665
• Update Time: 2025-10-31

1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C13H21NO3/c1-9(2)11(15)10-6-7-14(8-10)12(16)17-13(3,4)5/h10H,1,6-8H2,2-5H3/t10-/m1/s1
• InChI Key： LBUVGYVEJBYFJT-SNVBAGLBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(=O)C(C)=C)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)-

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)- (CAS No. 2137036-25-8)

The compound 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)- (CAS No. 2137036-25-8) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl ester group and a 2-methyl-1-oxo-2-propenyl moiety, makes it a valuable intermediate for the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like (3R)-1-Pyrrolidinecarboxylic acid tert-butyl ester has surged, driven by the growing focus on enantioselective catalysis and green chemistry. The compound's stereocenter at the 3-position allows for precise control over molecular configurations, a critical factor in designing drugs with higher efficacy and fewer side effects. This aligns with current trends in personalized medicine, where chiral purity and structural specificity are paramount.

The synthesis of CAS No. 2137036-25-8 often involves multi-step reactions, including esterification and asymmetric hydrogenation, to achieve high enantiomeric excess. Its tert-butyl ester group enhances solubility and stability, making it suitable for various reaction conditions. These properties are particularly relevant in the context of peptide synthesis and protease inhibitor development, where such derivatives are frequently employed.

From an industrial perspective, 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)- is gaining traction as a key intermediate in the production of small-molecule therapeutics. Its compatibility with cross-coupling reactions and organometallic chemistry further expands its utility. Notably, the compound's α,β-unsaturated carbonyl functionality offers opportunities for Michael additions and other conjugate reactions, which are widely explored in fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound's adoption. With the pharmaceutical industry emphasizing sustainable synthesis, CAS No. 2137036-25-8 is being evaluated for its compatibility with biocatalytic methods and flow chemistry. These approaches reduce waste and energy consumption, addressing the global push toward green chemistry.

In summary, 1-Pyrrolidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (3R)- represents a versatile and strategically important compound in modern organic and medicinal chemistry. Its chiral nature, functional group diversity, and compatibility with innovative synthetic methodologies position it as a critical tool for researchers aiming to develop next-generation therapeutics and materials.